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The following table consolidates all identifiable information about Cassiaside C and Cassiaside C2 from the

Get Quote

search results. Please note that many key details for a direct comparison are not provided.

Feature

Cassiaside C

Cassiaside C2

Chemical
Classification

Natural Source

Reported Biological
Activities

Isolation &

Identification

Quantitative Data
(e.g., IC50, efficacy)

Structural
Information

Toxicity Data

Naphthopyrone glycoside [1] [2]
Seeds of Cassia tora and Cassia
obtusifolia [1] [2] [3]

Mentioned in phytochemical reviews,
but specific activities are not detailed

in the provided excerpts [1] [2].

Isolated from the seeds [1] [2].

No data available from search results.

No specific structural diagram or
difference is provided.

No specific data available for this
compound.

Naphthopyrone glycoside [3]

Seeds of Cassia tora [3]

Mentioned in phytochemical reviews,
but specific activities are not detailed
in the provided excerpts [3].

Isolated from the seeds [3].

No data available from search results.

No specific structural diagram or
difference is provided.

No specific data available for this
compound.
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General Experimental Context

The provided research does not detail specific experimental protocols for comparing Cassiaside C and C2.
However, the general workflow for studying such compounds typically involves the following steps, which

are reflected in the broader literature on Cassia seed phytochemistry [1] [2] [3]:

Start: Plant Material
(Cassia Seeds)

Fractionation
(Liquid-Liquid Partition, e.g., Hexane, EtOAC)

Biological Assays
(e.g., Antidiabetic, Antimicrobial)

Click to download full resolution via product page
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Key Techniques:

e Extraction and Isolation: Compounds are typically obtained from dried seeds using solvents like
methanol or ethanol, followed by separation techniques such as column chromatography and
preparative HPLC [1] [2] [3].

e Structural Elucidation: The identity of purified compounds is determined using spectroscopic
methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) [1] [2].

¢ Bioactivity Testing: Crude extracts and pure compounds are evaluated in relevant biological assays.
For Cassia seeds, common targets include a-glucosidase and a-amylase enzymes for antidiabetic
activity, and various microbial strains for antimicrobial effects [4] [5].

Suggestions for Further Research

Given the lack of a direct comparison, the following steps may be necessary to obtain the detailed

information you require:

e Specialized Databases: Search in-depth chemical and pharmacological databases like SciFinder,
Reaxys, or the Chinese National Knowledge Infrastructure (CNKI) using the precise compound
names.

¢ Original Isolation Studies: Locate the original research papers that first reported the isolation of
Cassiaside C2 and Cassiaside C. These publications are likely to contain the most detailed
structural and initial characterization data.

e Broaden the Search: Explore the broader literature on naphthopyrone glycosides from Cassia
species, as the properties of C and C2 may be inferred from studies on structurally similar
compounds like cassiaside or rubrofusarin gentiobioside.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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